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Compound of Interest

Compound Name: Formamidine hydrochloride

Cat. No.: B031339

An In-depth Technical Guide to Formamidine Hydrochloride

Formamidine hydrochloride (CAS No: 6313-33-3) is a versatile chemical compound that
serves as a crucial intermediate in a wide array of synthetic processes.[1][2][3] Its unique
molecular structure and reactivity make it an invaluable building block in the pharmaceutical,
agricultural, and materials science industries.[1][4] This technical guide provides a
comprehensive review of the research on formamidine hydrochloride, detailing its properties,
synthesis, and applications for researchers, scientists, and professionals in drug development.

Physicochemical Properties

Formamidine hydrochloride is a white or grayish-white crystalline solid at room temperature.
[5][6][7] It is known to be hygroscopic and is highly soluble in ethanol.[5][6] Due to its
deliqguescent nature, care must be taken during its handling and storage, which should be in a
dry, dark place at room temperature.[4][5][8]

Table 1: Physicochemical Data of Formamidine Hydrochloride
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Property Value References
CAS Number 6313-33-3 [1][4]
Molecular Formula CHsCIN2 [4105119]
Molar Mass 80.52 g/mol [5119]
Appearance White to off-white solid 516171
Melting Point 84-87 °C (lit.) [5][6][10]
Boiling Point 46.3 °C at 760 mmHg [415]

Flash Point 16.8 °C [4115]
Solubility Soluble in water and ethanol [41[5][6]

Synthesis of Formamidine Hydrochloride

Several methods for the synthesis of formamidine hydrochloride have been reported. The
most common laboratory-scale preparations involve the reaction of a formamidine precursor
with hydrogen chloride.

Experimental Protocol 1: From Formamidine Acetate

This method involves the reaction of formamidine acetate with hydrogen chloride.[5][7]

Reaction Setup: Formamidine acetate (FAAC) is placed in a round-bottom flask.

 Acidification: The flask is cooled to 0°C in an ice bath. Hydrogen chloride (HCI) is slowly
added to the flask with continuous stirring. The molar ratio of HCI to FAAc is typically 1.1:1.

o Reaction: The mixture is stirred for approximately 2 hours at 0°C.

» Solvent Removal: After the reaction is complete, the solvent is evaporated using a rotary
evaporator at 60°C.

 Purification: The resulting solid is washed with ether.
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¢ Recrystallization: The washed solid is then recrystallized from ethanol to yield a white
precipitate.

¢ Drying: The final product is dried in a vacuum oven at 65°C for 24 hours. The product should
be stored in an inert atmosphere, such as in an argon-filled glove box.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031339#literature-review-of-formamidine-
hydrochloride-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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